1H-Thieno[3,4-d]imidazole-4-pentanamide, N-[2-[2-(2-azidoethoxy)ethoxy]ethyl]hexahydro-2-oxo-

• IUPAC Name: N-[2-[2-(2-azidoethoxy)ethoxy]ethyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide
• InChI: InChI=1S/C16H28N6O4S/c17-22-19-6-8-26-10-9-25-7-5-18-14(23)4-2-1-3-13-15-12(11-27-13)20-16(24)21-15/h12-13,15H,1-11H2,(H,18,23)(H2,20,21,24)
• InChI Key: OVEZMVONEJMGLZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(C(S1)CCCCC(=O)NCCOCCOCCN=[N+]=[N-])NC(=O)N2
• Molecular Formula: C16H28N6O4S
• Molecular Weight: 400.5 g/mol

Description

1H-Thieno[3,4-d]imidazole-4-pentanamide, N-[2-[2-(2-azidoethoxy)ethoxy]ethyl]hexahydro-2-oxo- is a compound with the molecular formula C16H28N6O4S. It is used as a PEG-based PROTAC linker in the synthesis of PROTACs.

Synthesis Analysis

The synthesis of this compound involves the use of a PEG-based PROTAC linker. Unfortunately, the exact synthesis process is not detailed in the available resources.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a thieno[3,4-d]imidazole ring system as its core. The compound also contains azidoethoxy and ethoxy groups, which contribute to its reactivity and solubility.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 378.6 g/mol. It has 4 hydrogen bond donors and 6 hydrogen bond acceptors. Its exact mass is 378.12178961 g/mol, and it has a topological polar surface area of 172 Ų.

Scientific Research Applications

Protein Biotinylation

Biotin-PEG2-Azide: is commonly used for the biotinylation of proteins. . This application is crucial in various protein research methods, including enzyme-linked immunosorbent assay (ELISA), western blot analysis, and immunohistochemistry (IHC).

Affinity Purification

. Researchers can isolate biotinylated proteins from complex mixtures, which is essential for studying protein interactions and functions.

Drug Delivery Systems

. The compound can be attached to therapeutic agents, allowing them to be directed to specific cells or tissues that express avidin or streptavidin on their surface.

Cell Surface Labeling

Biotin-PEG2-Azide: . This application is vital for tracking the movement and distribution of proteins on the cell membrane, which can provide insights into cellular processes and signaling pathways.

Immunoprecipitation

. This facilitates the capture and analysis of antigen-antibody complexes, aiding in the identification and characterization of proteins.

Click Chemistry

Biotin-PEG2-Azide: . It allows for the rapid and specific conjugation of various molecules in biological systems without the need for toxic copper catalysts.

Future Directions

Given its use as a PROTAC linker, future research involving this compound will likely continue to explore its utility in the development of new PROTACs. These could potentially be used to degrade specific proteins of interest, providing a powerful tool for studying protein function and developing new therapeutics.